N-(6-chloro-1,3-benzothiazol-2-yl)-2-propoxybenzamide

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-2-propoxybenzamide
• InChI: InChI=1S/C17H15ClN2O2S/c1-2-9-22-14-6-4-3-5-12(14)16(21)20-17-19-13-8-7-11(18)10-15(13)23-17/h3-8,10H,2,9H2,1H3,(H,19,20,21)
• InChI Key: YQHZLRHIRKDUMJ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC=C1C(=O)NC2=NC3=C(S2)C=C(C=C3)Cl
• Molecular Formula: C17H15ClN2O2S
• Molecular Weight: 346.8 g/mol

Description

N-(6-chloro-1,3-benzothiazol-2-yl)-2-propoxybenzamide is a chemical compound that belongs to the benzothiazole class of compounds Benzothiazoles are known for their diverse biological activities and are used in various fields such as medicinal chemistry, agriculture, and materials science

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6-chloro-1,3-benzothiazol-2-yl)-2-propoxybenzamide typically involves the reaction of 6-chloro-1,3-benzothiazol-2-amine with 2-propoxybenzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography to obtain the desired product in high yield .

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

N-(6-chloro-1,3-benzothiazol-2-yl)-2-propoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro group, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of methoxy or tert-butoxy derivatives.

Scientific Research Applications

N-(6-chloro-1,3-benzothiazol-2-yl)-2-propoxybenzamide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential anti-inflammatory, analgesic, and antimicrobial properties.

Biology: The compound is used in biological assays to study its effects on various cellular processes and pathways.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(6-chloro-1,3-benzothiazol-2-yl)-2-propoxybenzamide involves its interaction with specific molecular targets and pathways. In medicinal chemistry, it is believed to inhibit the activity of certain enzymes involved in inflammation and pain, such as cyclooxygenase (COX) enzymes. The compound may also interact with bacterial cell membranes, leading to antimicrobial effects .

Comparison with Similar Compounds

Similar Compounds

• N-(6-chloro-1,3-benzothiazol-2-yl)acetamide
• N-(6-chlorobenzo[d]thiazol-2-yl)hydrazine carboxamide
• N-(6-chlorobenzo[d]thiazol-2-yl)-5-substituted phenyl-1,3,4-oxadiazol-2-amine

Uniqueness

N-(6-chloro-1,3-benzothiazol-2-yl)-2-propoxybenzamide is unique due to its specific structural features, such as the propoxybenzamide moiety, which may confer distinct biological activities and chemical reactivity compared to other benzothiazole derivatives.